Cas no 1131587-54-6 (Methyl 4-(benzyloxy)-5-iodo-2-methoxybenzoate)

• Product Name: Methyl 4-(benzyloxy)-5-iodo-2-methoxybenzoate
• CAS No: 1131587-54-6
• MF: C₁₆H₁₅IO₄
• MW: 398.192377328873
• CID: 1030672
• PubChem ID: 44828943
• Update Time: 2025-04-20

Methyl 4-(benzyloxy)-5-iodo-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(benzyloxy)-5-iodo-2-methoxybenzoate
• methyl 5-iodo-2-methoxy-4-phenylmethoxybenzoate
• 5-iodo-2-methoxy-4-phenylmethoxybenzoic acid methyl ester
• SCHEMBL16097521
• 1131587-54-6
• DB-060301
• methyl 5-iodanyl-2-methoxy-4-phenylmethoxy-benzoate
• Methyl4-(benzyloxy)-5-iodo-2-methoxybenzoate
• A802765
• DTXSID60661030
• AKOS015852363

• Inchi： 1S/C16H15IO4/c1-19-14-9-15(13(17)8-12(14)16(18)20-2)21-10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3
• InChI Key： AVWIOWCGIHNTDK-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=C(C=C1OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 398.00151g/mol
• Monoisotopic Mass: 398.00151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.8Ų